Cas no 477739-51-8 (2-Piperidinone, 3-bromo-1-(4-bromophenyl)-)

• Product Name: 2-Piperidinone, 3-bromo-1-(4-bromophenyl)-
• CAS No: 477739-51-8
• MF: C₁₁H₁₁Br₂NO
• MW: 333.019141435623
• CID: 3995200
• PubChem ID: 22313527
• Update Time: 2025-05-20

2-Piperidinone, 3-bromo-1-(4-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinone, 3-bromo-1-(4-bromophenyl)-
• 3-bromo-1-(4-bromophenyl)piperidin-2-one
• AKOS013529194
• 477739-51-8
• SCHEMBL4684621
• EN300-6501545
• 830-793-6

• Inchi： 1S/C11H11Br2NO/c12-8-3-5-9(6-4-8)14-7-1-2-10(13)11(14)15/h3-6,10H,1-2,7H2
• InChI Key： DKEYXLYPWCGDJW-UHFFFAOYSA-N
• SMILES： BrC1C(N(C2C=CC(=CC=2)Br)CCC1)=O

Computed Properties

• Exact Mass: 332.91869Da
• Monoisotopic Mass: 330.92074Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.3Ų

Additional information on 2-Piperidinone, 3-bromo-1-(4-bromophenyl)-

Introduction to 2-Piperidinone, 3-bromo-1-(4-bromophenyl) and Its Significance in Modern Chemical Research

2-Piperidinone, 3-bromo-1-(4-bromophenyl), identified by its CAS number 477739-51-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule, featuring a piperidinone core substituted with bromine atoms at the 3-position and a 4-bromophenyl group at the 1-position, has garnered attention due to its potential applications in drug discovery and synthetic chemistry.

The structural framework of 2-Piperidinone, 3-bromo-1-(4-bromophenyl) makes it a versatile intermediate for the development of novel therapeutic agents. The presence of bromine atoms enhances its reactivity, allowing for further functionalization through cross-coupling reactions, nucleophilic substitutions, and other synthetic transformations. These properties are particularly valuable in the design of small-molecule inhibitors targeting various biological pathways.

In recent years, there has been growing interest in the exploration of brominated piperidine derivatives as pharmacophores. Studies have demonstrated that such compounds exhibit promising biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The bromine substituents not only improve solubility and metabolic stability but also facilitate interactions with biological targets, making them ideal candidates for further investigation.

One of the most compelling aspects of 2-Piperidinone, 3-bromo-1-(4-bromophenyl) is its role in the synthesis of kinase inhibitors. Kinases are enzymes involved in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that can modulate these pathways effectively. The brominated piperidine scaffold provides a robust platform for such endeavors, with modifications allowing for fine-tuning of binding affinity and selectivity.

Recent advancements in computational chemistry have further enhanced the utility of 2-Piperidinone, 3-bromo-1-(4-bromophenyl). Molecular modeling techniques enable researchers to predict the binding modes of this compound with target proteins, facilitating the rational design of derivatives with improved pharmacological profiles. Additionally, high-throughput screening methods have been employed to identify novel analogs with enhanced potency and reduced toxicity.

The pharmaceutical industry has also shown interest in this compound due to its potential as a building block for more complex drug candidates. Its structural features make it amenable to diversification through various chemical reactions, allowing for the creation of libraries of compounds for screening purposes. This approach has been successful in identifying lead molecules that have advanced into clinical trials.

Moreover, the synthesis of 2-Piperidinone, 3-bromo-1-(4-bromophenyl) has been optimized to ensure scalability and cost-effectiveness. Multi-step synthetic routes have been developed that minimize byproducts and maximize yield, making it feasible for industrial applications. These efforts align with the broader goal of sustainable chemistry, where efficiency and environmental impact are given equal consideration.

The biological activity of 2-Piperidinone, 3-bromo-1-(4-bromophenyl) has been explored through both in vitro and in vivo studies. In vitro assays have revealed interactions with various enzymes and receptors, suggesting multiple potential therapeutic applications. For instance, preliminary data indicate that this compound may interfere with signaling pathways involved in cancer cell proliferation and survival. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

In vivo studies have provided additional insights into the pharmacokinetic properties of 2-Piperidinone, 3-bromo-1-(4-bromophenyl). These experiments have assessed its distribution, metabolism, and excretion (DME) profiles, which are critical factors in determining its suitability as a drug candidate. The compound has demonstrated reasonable bioavailability and metabolic stability in animal models, suggesting that it could be developed into an orally administered therapeutic.

The future directions for research on 2-Piperidinone, 3-bromo-1-(4-bromophenyl) include exploring its role in combination therapies. By pairing this compound with other agents that target different aspects of disease pathology, researchers aim to achieve synergistic effects that could lead to more effective treatments. Additionally, investigating its potential as an adjuvant therapy alongside existing treatments is another avenue that holds promise.

The development of novel analytical techniques has also contributed to a deeper understanding of this compound's properties. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been instrumental in characterizing its molecular structure and purity. These tools are essential for ensuring that synthetic intermediates meet the stringent requirements for pharmaceutical use.

In conclusion,2-Piperidinone, 3-bromo-1-(4-bromophenyl) (CAS no. 477739-51-8) represents a significant advancement in chemical research with potential applications across multiple therapeutic areas. Its unique structural features make it a valuable intermediate for drug discovery efforts aimed at developing innovative treatments for various diseases. As research continues to uncover new biological activities and synthetic possibilities,this compound is poised to play an increasingly important role in modern medicinal chemistry.